Cas no 105906-42-1 (1-Propanone,2-bromo-1-(2,4-dimethylphenyl)-)

• Product Name: 1-Propanone,2-bromo-1-(2,4-dimethylphenyl)-
• CAS No: 105906-42-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 126896
• PubChem ID: 15725272
• Update Time: 2025-07-19

1-Propanone,2-bromo-1-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-bromo-1-(2,4-dimethylphenyl)-
• 2-BROMO-2’,4’-DIMETHYLPROPIOPHENONE
• 2-bromo-2-4-dimethylpropiophenone
• 2-Brom-1-(2,4-dimethyl-phenyl)-propan-1-on
• 2-bromo-1-(2,4-dimethylphenyl)-1-propanone
• 2-bromo-1-(2,4-dimethylphenyl)propan-1-one
• 2-bromo-1-(2,4-methyl-phenyl)-propan-1-one
• AKOS009316871
• CS-0339554
• MFCD11182348
• NS-03387
• 105906-42-1
• SCHEMBL1922319
• VSXMVCFZLLFUSJ-UHFFFAOYSA-N
• 2-bromo-1-(2,4-dimethyl-phenyl)-propan-1-one

• Inchi： 1S/C11H13BrO/c1-7-4-5-10(8(2)6-7)11(13)9(3)12/h4-6,9H,1-3H3
• InChI Key： VSXMVCFZLLFUSJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.26950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone,2-bromo-1-(2,4-dimethylphenyl)-

Chemical Profile of 1-Propanone,2-bromo-1-(2,4-dimethylphenyl) and CAS No. 105906-42-1

1-Propanone,2-bromo-1-(2,4-dimethylphenyl), identified by its unique CAS No. 105906-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of brominated ketones, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The structural features of this molecule, particularly the presence of a bromine substituent at the alpha position relative to the carbonyl group and a dimethylphenyl ring, make it a versatile building block for medicinal chemistry applications.

The bromine atom in 1-Propanone,2-bromo-1-(2,4-dimethylphenyl) serves as a crucial handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents. The dimethylphenyl group, on the other hand, contributes to the lipophilicity and electronic properties of the compound, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on exploiting brominated ketones for drug discovery. The ability to introduce bromine atoms at specific positions allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that compounds featuring such structural motifs exhibit enhanced binding affinity to certain protein targets, making them promising candidates for treating neurological disorders and inflammatory diseases. The CAS No. 105906-42-1 serves as a reliable identifier for researchers seeking this specific compound for their synthetic endeavors.

One notable application of 1-Propanone,2-bromo-1-(2,4-dimethylphenyl) is in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer pathways. The bromine substituent facilitates the introduction of aryl groups via palladium-catalyzed reactions, leading to highly potent inhibitors. Additionally, the dimethylphenyl ring can be modified further to optimize solubility and metabolic stability, critical factors for drug-like properties. Such modifications have been explored in several preclinical studies aimed at developing next-generation anticancer agents.

The chemical reactivity of this compound also makes it valuable in materials science applications. For example, it can be used to generate polymers with tailored electronic properties by incorporating it into conductive polymers via radical polymerization or controlled/living polymerization techniques. The bromine atom provides a site for chain-end functionalization or cross-linking, allowing for the creation of materials with specific mechanical and electrical characteristics.

Advances in synthetic methodologies have further expanded the utility of 1-Propanone,2-bromo-1-(2,4-dimethylphenyl). Catalytic asymmetric hydrogenation and directed ortho-metalation strategies have enabled the construction of enantiomerically pure derivatives with high enantiomeric excesses (ee). These techniques are essential for producing chiral drugs that exhibit improved efficacy and reduced side effects. The precision afforded by modern synthetic tools underscores the importance of well-characterized intermediates like this one in achieving pharmaceutical excellence.

The industrial production of CAS No. 105906-42-1 adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation under reduced pressure or recrystallization from suitable solvents to isolate the desired product from impurities. These processes are critical for maintaining the integrity of downstream applications where even minor contaminants can compromise reaction outcomes or biological activity.

Future research directions may explore novel derivatives of 1-Propanone,2-bromo-1-(2,4-dimethylphenyl) by integrating emerging technologies such as flow chemistry or biocatalysis. These approaches could enhance scalability and sustainability while reducing waste generation—a growing concern in pharmaceutical manufacturing. Collaborative efforts between academia and industry are likely to drive innovation in this area by leveraging cutting-edge methodologies.

In conclusion,1-Propanone,2-bromo-1-(2,4-dimethylphenyl) (CAS No. 105906-42-1) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across multiple disciplines including medicinal chemistry,materials science,and polymer engineering. Its unique structural features continue to inspire new applications,underscoring its enduring relevance in scientific research today.